Inhibitors inhibitors | Vulcanchem An inhibitor is any agent that interferes with the activity of an enzyme. Inhibitors may affect the binding of enzyme to substrate, or catalysis (via modification of the enzyme's active site), or both. Researchers use enzyme inhibitors to define metabolic pathways and to understand enzyme reaction mechanisms. Many drugs are designed as inhibitors of target enzymes. Inhibition is also a natural phenomenon. Cells regulate metabolic pathways by specific inhibition of key enzymes.

VCID Product Name CAS No. MF
VC0006910 MCHr1 antagonist 1 C28H33F2N5O5
VC0006925 Carbazole derivative 1 C18H13FN2
VC0004140 (S)-3-Hydroxyphenylglycine C8H9NO3
VC0005499 Glycerophospho-N-Oleoyl Ethanolamine C23H46NO7P
VC0005034 NS19504 C10H9BrN2S
VC0001464 Avadomide 1015474-32-4 C14H14N4O3
VC0001561 KX2-391 dihydrochloride 1038395-65-1 C26H31Cl2N3O3
VC0006428 4-(5,6,7,8-Tetrahydro-5,5,8,8-tetramethyl-2-anthracenyl)benzoic acid 107430-51-3 C25H26O2
VC0007008 HSR6071 111374-21-1 C10H12N8O
VC0001834 KN-92 phosphate 1135280-28-2 C24H28ClN2O7PS
VC0002212 ABT-702 dihydrochloride 1188890-28-9 C22H21BrCl2N6O
VC0002983 Pixantrone 144510-96-3 C17H19N5O2
VC0004488 A 80426 mesylate 152148-64-6 C24H31NO5S
VC0003619 Ciproxifan 184025-18-1 C16H18N2O2
VC0006193 Mepazine hydrochloride 2975-36-2 C19H23ClN2S
VC0004513 SSR69071 344930-95-6 C27H32N4O7S
VC0005569 (Z)-SU14813 452105-23-6 C23H27FN4O4
VC0005320 4-Oxo-1,4-dihydrobenzo[h]quinoline-3-carboxylic acid 51726-83-1 C14H9NO3
VC0001460 9-Hydroxyellipticin 52238-35-4 C17H14N2O
VC0006999 NCI172112 56605-16-4 C14H23Cl2N3O2
VC0007133 Teoprolol 65184-10-3 C23H30N6O4
VC0006324 L-Tryptophanamide, N-(1-oxo-6-phenylhexyl)glycyl- 678996-63-9 C25H30N4O3
VC0005164 ACES 7365-82-4 C4H10N2O4S
VC0006299 3-(4-fluorobenzenesulfonamido)-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide 898466-31-4 C21H16FN3O3S2
VC0006369 (1R,2S,10R,12R,13S,15R)-12-cyano-10-(hydroxymethyl)-8-methoxy-16-methyl-11,16-diazatetracyclo[11.2.1.02,11.04,9]hexadeca-4(9),5,7-triene-15-carboxylic acid 96251-59-1 C19H23N3O4